molecular formula C10H20ClNO2 B6200617 methyl 3-(azepan-3-yl)propanoate hydrochloride CAS No. 2694729-20-7

methyl 3-(azepan-3-yl)propanoate hydrochloride

Cat. No. B6200617
CAS RN: 2694729-20-7
M. Wt: 221.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-(azepan-3-yl)propanoate hydrochloride, also known as Methylazepan hydrochloride (Methylazepan HCl) is a synthetic compound that has been used in scientific research for its potential therapeutic benefits. Methylazepan HCl is a derivative of the neurotransmitter serotonin and is believed to act as a serotonin transporter inhibitor. Its ability to inhibit serotonin transporters has made it a promising candidate for the treatment of psychiatric and neurological disorders, including anxiety, depression, and obsessive-compulsive disorder (OCD).

Scientific Research Applications

Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has been studied for its potential therapeutic benefits in various scientific research applications. It has been used to investigate the role of serotonin transporters in the pathophysiology of psychiatric and neurological disorders, including OCD, anxiety, and depression. In addition, it has been studied for its potential to modulate the activity of the 5-HT2A receptor, which is involved in the regulation of mood and emotion.

Mechanism of Action

Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl is believed to act as a serotonin transporter inhibitor. It works by blocking the reuptake of serotonin, which results in an increase in serotonin levels in the brain. This, in turn, can lead to an increase in serotonin activity, which can have beneficial effects on mood and behavior.
Biochemical and Physiological Effects
methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has been found to have a number of biochemical and physiological effects. In studies, it has been found to increase serotonin levels in the brain, which can have positive effects on mood and behavior. It has also been found to reduce anxiety and depression-like behaviors in animal models. In addition, it has been found to reduce the activity of the 5-HT2A receptor, which is involved in the regulation of mood and emotion.

Advantages and Limitations for Lab Experiments

Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been found to be relatively safe and has few side effects. However, there are some limitations to its use in lab experiments. For example, it is not well-studied in humans and its effects on the brain are not yet fully understood.

Future Directions

Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has potential for use in the treatment of psychiatric and neurological disorders, including OCD, anxiety, and depression. In the future, further research is needed to better understand its mechanism of action and its effects on the brain. Additionally, further research is needed to investigate its potential therapeutic benefits in humans. Furthermore, research is needed to investigate the potential for its use in combination with other drugs for the treatment of psychiatric and neurological disorders. Finally, research is needed to investigate the potential for its use in the treatment of other conditions, such as addiction and pain.

Synthesis Methods

Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl can be synthesized using a two-step process. The first step involves the reaction of 1-azepan-3-ylpropanoic acid with methyl iodide, followed by the reaction of the resulting methyl azepan-3-ylpropanoate with hydrochloric acid. The product is then purified by recrystallization from a suitable solvent.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(azepan-3-yl)propanoate hydrochloride involves the reaction of 3-azepanone with methyl 3-bromopropionate followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3-azepanone", "methyl 3-bromopropionate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-azepanone in diethyl ether and add sodium hydroxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add methyl 3-bromopropionate to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Hydrolyze the product with hydrochloric acid and extract with diethyl ether.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the product and recrystallize from diethyl ether to obtain methyl 3-(azepan-3-yl)propanoate hydrochloride." ] }

CAS RN

2694729-20-7

Molecular Formula

C10H20ClNO2

Molecular Weight

221.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.